(3-Hexadecylsulfanyl-2-methoxy-propyl)-(2-hydroxyethyl)-dimethyl-ammonium

• Molecular Formula: C24H52BrNO2S
• Molecular Weight: 498.6 g/mol
• IUPAC Name: (3-hexadecylsulfanyl-2-methoxypropyl)-(2-hydroxyethyl)-dimethylazanium;bromide
• InChI: InChI=1S/C24H52NO2S.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-28-23-24(27-4)22-25(2,3)19-20-26;/h24,26H,5-23H2,1-4H3;1H/q+1;/p-1
• InChI Key: BMRNYEPIAKPKQD-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCSCC(C[N+](C)(C)CCO)OC.[Br-]

Description

(3-Hexadecylsulfanyl-2-methoxy-propyl)-(2-hydroxyethyl)-dimethyl-ammonium is a useful research compound. Its molecular formula is C24H52BrNO2S and its molecular weight is 498.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a two neck 25 ml round bottom flask equipped with an air condenser, thermometer and stir bar, was placed 2.0 g (0.005 mol) of (+)-1-hexadecylthio-2-methoxy-3-bromopropane, 0.5 ml (0.006 mol) of N,N-dimethylaminoethanol and 15 ml of DMF. The solution was maintained at 45°-50° C. for 72 hours with continuous stirring. The reaction mixture was then cooled to room temperature, 125 ml of ether was added and the solution was kept at 0° C. for 24 hours. The resulting precipitate (800 mg) was filtered and swirled with five 50 ml portions ofetherto give (±)-3-hexadecylthio-2-methoxy-N,N-dimethyl-N-β-hydroxyethyl-1 -propyl ammonium bromide (32%), (mp 107°-109° C.). 1 H-NMR (CDCl3): delta, 0.87 (t, 3 H, terminal methyl), 1.2-1.6[m, 28 H, (CH2)14 ],2.45-3.0(m, 4 H, S-C2, CH2 -S), 3.48[s, 9 H, CH3 -O, N(CH3)2 ], 3.9-4.3(m, 7 H, CH, CH2N, N-CH2 -CH2 -OH). Anal. (C24H52NO2SBr) C,H,N.